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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-2-propynoic

acid

CAS No.: 25294-65-9

Cat. No.: B494252

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-(4-Bromophenyl)-2-propynoic
acid, a valuable building block in organic synthesis and a precursor to potentially novel

therapeutic agents. We will delve into its fundamental properties, synthesis, reactivity, and

potential applications, offering insights grounded in established chemical principles and

supported by authoritative references.

Core Molecular Attributes
Molecular Formula: C₉H₅BrO₂

Molecular Weight: 225.04 g/mol

Also known as 3-(4-Bromophenyl)propiolic acid, this compound is characterized by a phenyl

ring substituted with a bromine atom at the para position, and a propynoic acid moiety. The
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presence of the electron-withdrawing bromine atom and the reactive alkyne and carboxylic acid

functional groups make it a versatile intermediate for a variety of chemical transformations.

Key Physicochemical Properties
Property Value Source

Molecular Weight 225.04 g/mol

Molecular Formula C₉H₅BrO₂

Boiling Point (Predicted) 348.6±34.0 °C

Density (Predicted) 1.72±0.1 g/cm³

Solubility Soluble in Methanol

Physical Form Powder to crystal

Synthesis of 3-(4-Bromophenyl)-2-propynoic Acid
The primary synthetic route to 3-(4-Bromophenyl)-2-propynoic acid involves the

carboxylation of a terminal alkyne. A common and effective method utilizes the Grignard

reagent of 4-bromophenylacetylene followed by quenching with carbon dioxide.

Experimental Protocol: Carboxylation of 4-
Bromophenylacetylene
This protocol is a generalized procedure based on established methods for the carboxylation of

terminal alkynes.[1][2]

Materials:

4-Bromophenylacetylene

Magnesium turnings

Ethyl bromide (for Grignard initiation)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Dry ice (solid carbon dioxide)

Hydrochloric acid (aqueous solution, e.g., 1 M)

Anhydrous sodium sulfate or magnesium sulfate

Organic solvents for extraction and recrystallization (e.g., diethyl ether, hexanes)

Workflow:

Grignard Reagent Formation Carboxylation and Workup

1. Activate Magnesium Turnings 2. Prepare Grignard Reagent
(4-Bromophenylacetylide)

Ethyl bromide (initiator)
4-Bromophenylacetylene in Anhydrous Ether/THF 3. Carboxylation with Dry IceNucleophilic Attack 4. Acidic WorkupQuench with excess CO2 5. ExtractionAcidify with HCl 6. Purification

Extract with organic solvent
Dry with Na2SO4/MgSO4 3-(4-Bromophenyl)-2-propynoic AcidRecrystallization

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(4-Bromophenyl)-2-propynoic acid.

Step-by-Step Methodology:

Grignard Reagent Formation:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),

place magnesium turnings.

Add a small crystal of iodine or a few drops of ethyl bromide to initiate the reaction.

Slowly add a solution of 4-bromophenylacetylene in anhydrous diethyl ether or THF to the

activated magnesium. The reaction is exothermic and should be controlled with an ice

bath.

Stir the mixture until the magnesium is consumed, indicating the formation of the 4-

bromophenylacetylide Grignard reagent.
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Carboxylation:

Cool the Grignard reagent solution in a dry ice/acetone bath.

Carefully add crushed dry ice (solid CO₂) in excess to the cooled solution. The Grignard

reagent will react with the carbon dioxide in a nucleophilic addition.

Allow the reaction mixture to slowly warm to room temperature.

Acidic Workup and Extraction:

Once at room temperature, cautiously quench the reaction mixture by pouring it over a

mixture of crushed ice and a dilute solution of hydrochloric acid. This will protonate the

carboxylate salt.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent such as diethyl ether.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system, such

as a mixture of hexanes and ethyl acetate, to yield pure 3-(4-Bromophenyl)-2-propynoic
acid.

Spectroscopic Characterization (Predicted)
While specific, verified spectra for 3-(4-Bromophenyl)-2-propynoic acid are not readily

available in public databases, the expected spectral characteristics can be predicted based on

its structure and data from analogous compounds.[3]

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the bromophenyl ring. Due to the bromine substituent, these protons will

likely appear as two doublets in the aromatic region (approximately 7.5-7.8 ppm). The
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carboxylic acid proton will exhibit a broad singlet at a downfield chemical shift (typically >10

ppm).

¹³C NMR: The carbon NMR spectrum will be characterized by signals for the two sp-

hybridized carbons of the alkyne (around 80-90 ppm). The carbonyl carbon of the carboxylic

acid will appear significantly downfield (above 150 ppm). The aromatic carbons will resonate

in the 120-140 ppm region, with the carbon attached to the bromine showing a characteristic

chemical shift.

Infrared (IR) Spectroscopy: The IR spectrum will be distinguished by a strong, sharp

absorption band for the alkyne C≡C stretch, typically in the range of 2100-2260 cm⁻¹. A

broad O-H stretching vibration from the carboxylic acid will be present from approximately

2500-3300 cm⁻¹. A strong C=O stretching absorption for the carbonyl group will be observed

around 1700 cm⁻¹.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) corresponding

to the molecular weight of the compound. A characteristic isotopic pattern for bromine

(approximately 1:1 ratio of M⁺ and M+2 peaks) will be observed. Fragmentation may involve

the loss of the carboxyl group (-COOH) and other characteristic fragmentations of the

aromatic ring.

Reactivity and Applications in Synthesis
The trifunctional nature of 3-(4-Bromophenyl)-2-propynoic acid (alkyne, carboxylic acid, and

aryl bromide) makes it a highly versatile synthetic intermediate.

Alkyne Reactions Carboxylic Acid Reactions Aryl Bromide Reactions

3-(4-Bromophenyl)-2-propynoic Acid

Click Chemistry
(e.g., with azides) Sonogashira Coupling Reduction to Alkene/Alkane Esterification Amidation Reduction to Alcohol Suzuki Coupling Heck Reaction Buchwald-Hartwig Amination

Click to download full resolution via product page
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Caption: Reactivity of 3-(4-Bromophenyl)-2-propynoic acid.

As a Building Block in Drug Discovery and Materials
Science
Arylpropionic acid derivatives are a well-established class of compounds with a wide range of

pharmacological activities, most notably as non-steroidal anti-inflammatory drugs (NSAIDs).[4]

[5] While the direct biological activity of 3-(4-Bromophenyl)-2-propynoic acid is not

extensively documented, its derivatives hold significant potential. The reactive handles on this

molecule allow for its incorporation into more complex structures, making it a valuable starting

material for the synthesis of novel drug candidates.

The rigid, linear structure imparted by the alkyne and phenyl groups also makes this molecule

an interesting component for the development of new materials, such as polymers and

functional organic molecules with specific electronic or optical properties.

Conclusion
3-(4-Bromophenyl)-2-propynoic acid is a versatile and valuable chemical entity for

researchers in organic synthesis, medicinal chemistry, and materials science. Its trifunctional

nature allows for a diverse range of chemical transformations, providing access to a wide array

of more complex molecules. While detailed experimental data for this specific compound is not

as prevalent as for its saturated analog, its synthesis is achievable through established

methods, and its reactivity can be reliably predicted. As the demand for novel chemical

structures continues to grow, the utility of such multifunctional building blocks will undoubtedly

increase.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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